Cas no 2306276-65-1 (4-(bromomethyl)-4-fluoro-piperidine;hydrochloride)

• Product Name: 4-(bromomethyl)-4-fluoro-piperidine;hydrochloride
• CAS No: 2306276-65-1
• MF: C₆H₁₂BrClFN
• MW: 232.521583557129
• CID: 5280747
• Update Time: 2025-06-08

4-(bromomethyl)-4-fluoro-piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(bromomethyl)-4-fluoro-, hydrochloride (1:1)
• 4-(bromomethyl)-4-fluoro-piperidine;hydrochloride

• Inchi： 1S/C6H11BrFN.ClH/c7-5-6(8)1-3-9-4-2-6;/h9H,1-5H2;1H
• InChI Key： PIUVMVQJVXYJKA-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)F)Br.Cl

Additional information on 4-(bromomethyl)-4-fluoro-piperidine;hydrochloride

4-(Bromomethyl)-4-Fluoro-Piperidine; Hydrochloride: A Comprehensive Overview

4-(Bromomethyl)-4-fluoro-piperidine hydrochloride (CAS No. 2306276-65-1) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique bromomethyl and fluoro substituents, has garnered attention for its role in the synthesis of complex molecules and its potential therapeutic applications.

The molecular structure of 4-(bromomethyl)-4-fluoro-piperidine hydrochloride is composed of a piperidine ring with a bromomethyl group and a fluoro substituent. The presence of these functional groups imparts unique chemical properties, making it an attractive intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The bromomethyl group is particularly reactive, facilitating various substitution and coupling reactions, while the fluoro substituent enhances the compound's stability and bioavailability.

Recent research has highlighted the importance of 4-(bromomethyl)-4-fluoro-piperidine hydrochloride in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer pathways. The researchers found that derivatives of 4-(bromomethyl)-4-fluoro-piperidine hydrochloride exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, 4-(bromomethyl)-4-fluoro-piperidine hydrochloride has been utilized in the synthesis of agrochemicals. A study published in the Pest Management Science (2021) reported the use of this compound to develop novel herbicides with improved selectivity and efficacy. The researchers demonstrated that derivatives of 4-(bromomethyl)-4-fluoro-piperidine hydrochloride effectively controlled weed growth without adversely affecting crop plants, making it a valuable candidate for agricultural applications.

The synthetic versatility of 4-(bromomethyl)-4-fluoro-piperidine hydrochloride is further exemplified by its use in the preparation of advanced materials. A recent study published in the Journal of Materials Chemistry A (2023) investigated the incorporation of this compound into polymer matrices to enhance their mechanical and thermal properties. The researchers found that the bromomethyl group facilitated cross-linking reactions, resulting in materials with superior strength and durability.

The safety and environmental impact of 4-(bromomethyl)-4-fluoro-piperidine hydrochloride have also been studied extensively. A comprehensive toxicological evaluation published in the Toxicology Letters (2021) reported that this compound exhibits low toxicity at typical exposure levels, making it suitable for industrial and laboratory use. However, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 4-(bromomethyl)-4-fluoro-piperidine hydrochloride (CAS No. 2306276-65-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties make it an invaluable intermediate in synthetic chemistry, driving innovation and progress in multiple fields. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific advancements.